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Compound of Interest

Compound Name: Diallyl terephthalate

Cat. No.: B044613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical identifier and safety profile

of diallyl terephthalate, a monomer utilized in the synthesis of optical materials and

thermosetting plastics.[1] All information is presented to meet the needs of professionals in

research and development.

Chemical Identification
Diallyl terephthalate is an organic compound known for its use as a reactive diluent and

crosslinking agent in the production of polymers, such as unsaturated polyester resins.[2]

Chemical Name: bis(prop-2-enyl) benzene-1,4-dicarboxylate[3]

Synonyms: Terephthalic Acid Diallyl Ester, DAPren Monomer[4][5]

CAS Number: 1026-92-2[3][4][5][6]

Physical and Chemical Properties
Diallyl terephthalate is a colorless to pale yellow liquid with low viscosity and good solubility in

organic solvents.[2][4] Key quantitative properties are summarized below.
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Property Value Source

Molecular Formula C₁₄H₁₄O₄ [3][4][6]

Molecular Weight 246.26 g/mol [3][4][6]

Physical State
Colorless to Almost Colorless

Clear Liquid
[4][7]

Boiling Point 172 °C @ 5 mmHg [4]

Flash Point 158 °C (316.4 °F) [4][8]

Specific Gravity 1.12 [4]

Refractive Index 1.53 [4]

Safety and Hazard Information
Diallyl terephthalate is classified as a hazardous substance. It is harmful if swallowed and

causes skin and serious eye irritation.[3][7] Adherence to safety protocols is mandatory when

handling this chemical.

The Globally Harmonized System (GHS) classification for diallyl terephthalate is detailed in

the following table.

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A alt text Warning

H319: Causes

serious eye

irritation
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Source:[3][7]

Key precautionary statements for the safe handling of diallyl terephthalate include:

P264: Wash skin thoroughly after handling.[3][7]

P270: Do not eat, drink or smoke when using this product.[3][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][7]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][7]

P501: Dispose of contents/container to an approved waste disposal plant.[3][7]

While specific LD50 data for diallyl terephthalate is not readily available in the provided

search results, its classification as "Acute Toxicity - Oral (Category 4)" indicates a moderate

acute oral toxicity.[7] Phthalates, as a class, generally exhibit low acute dermal and inhalation

toxicity.[9][10]

Skin Contact: Causes skin irritation, which may manifest as itching, scaling, redness, or

blistering.[7][8]

Eye Contact: Causes serious eye irritation, characterized by redness, watering, and pain.[7]

[8]

Ingestion: Harmful if ingested.[3][8]

Inhalation: May cause irritation of the lungs and respiratory system.[8]

Sensitization: A related compound, diallyl phthalate (DAP), has shown positive results for

skin sensitization in animal studies.[9]
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There is no data to suggest that diallyl terephthalate has carcinogenic, mutagenic, or

teratogenic effects.[8]

Handling, Storage, and Emergency Procedures
Proper engineering controls and personal protective equipment are essential for safe handling.

Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation

to maintain low airborne concentrations.[7] An eyewash station should be readily accessible.

[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[7][11]

Skin Protection: Wear chemical-resistant gloves and protective clothing.[7][11]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[8]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Keep away from sources of ignition.[7]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[7] It is

sensitive to light and heat and should be refrigerated for long-term storage (0-10°C).[4][8]

In the event of a spill, a systematic approach is crucial to ensure safety and minimize

environmental contamination. The following workflow outlines the necessary steps.
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1. Immediate Response

2. Control & Containment

3. Cleanup & Disposal

4. Post-Cleanup
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Decontaminate Area
& Equipment
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Click to download full resolution via product page

Caption: Workflow for Diallyl Terephthalate Spill Response.
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Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal Safety Data Sheet (SDS). Always refer to the manufacturer's

SDS for complete and current safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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